4-Methoxy-2,6-dinitrobenzoic acid

• IUPAC Name: 4-methoxy-2,6-dinitrobenzoic acid
• InChI: InChI=1S/C8H6N2O7/c1-17-4-2-5(9(13)14)7(8(11)12)6(3-4)10(15)16/h2-3H,1H3,(H,11,12)
• InChI Key: DHLQYRJLNSXMPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)[N+](=O)[O-])C(=O)O)[N+](=O)[O-]
• Molecular Formula: C8H6N2O7
• DSSTOX Substance ID: DTXSID10376607
• Molecular Weight: 242.14 g/mol
• CAS RN: 95192-59-9

Description

4-Methoxy-2,6-dinitrobenzoic acid (4-MDB) is a small organic molecule with a wide range of applications in scientific research. It is a relatively simple molecule, consisting of a carboxylic acid group, a nitro group, and a methoxy group. 4-MDB has been used in various scientific fields, such as chemistry, biochemistry, and pharmacology, due to its unique properties. It has been used in the synthesis of other compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Aromatic Nucleophilic Substitution Studies

• Studies have focused on the reactions of 4-methoxy-2,6-dinitrobenzoic acid in different environments, observing the formation of intermediate complexes and anionic σ-complexes in these reactions (Hasegawa, 1983).

Chemical Synthesis and Derivative Analysis

• The compound has been used to synthesize various derivatives, such as N-alkoxy-3,5-dinitro-4-aminobenzoic acid esters, which have been characterized and studied for their acid properties, fluorescence, and complexing properties with alkaline cations (Tudose et al., 2010).

Biological and Environmental Studies

• In biological studies, certain strains of Pseudomonas putida have been shown to metabolize this compound, leading to the production of methanol and other products (Donnelly & Dagley, 1980).

Kinetic Analysis in Chemical Reactions

• The kinetics of formation and decomposition of intermediate complexes in reactions involving this compound derivatives have been studied to understand their chemical behavior in various conditions (Hasegawa, 1984).

Correction of Previous Synthesis Methods

• Research has also focused on correcting previously reported synthesis methods of derivatives of this compound, highlighting the importance of accurate reporting in chemical synthesis (Monk et al., 2003).

Electrophilic Reactivity Studies

• The electrophilic reactivity of derivatives of this compound has been kinetically investigated, revealing insights into the behavior of these compounds under different chemical conditions (Cottyn et al., 2009).

Structural Chemistry and Synthesis

• The structural chemistry of derivatives of this compound has been explored, including the synthesis and discussion of its complex molecular structures (Baudoux et al., 1998).

Labeling Techniques in Chemistry

• Techniques for regioselective labeling of compounds using derivatives of this compound have been developed, which are crucial in various chemical analysis methods (Cǎproiu et al., 1999).

Catalysis and Synthesis

• The compound has been used in catalytic studies to facilitate the synthesis of biaryl and aryl–alkyl sulfides, demonstrating its role in facilitating specific chemical reactions (Sharma & Peddinti, 2017).

Studies on Carbocation Intermediates

• Research has also been conducted on the behavior of this compound derivatives in the formation of carbocation intermediates in certain chemical reactions (Amyes & Richard, 1990).

Mechanism of Action

Target of Action

4-Methoxy-2,6-dinitrobenzoic acid, like other benzoic acid derivatives, could potentially interact with proteins or enzymes in the body that have affinity for benzoic acid or its derivatives .

Mode of Action

The compound could hypothetically interact with its targets through non-covalent interactions such as hydrogen bonding, given the presence of the carboxylic acid group .

Biochemical Pathways

If this compound acts similarly to other benzoic acid derivatives, it might be involved in pathways related to the metabolism of aromatic compounds .

Pharmacokinetics

As a small, relatively polar molecule, this compound could potentially be absorbed in the gastrointestinal tract if orally administered. Its distribution, metabolism, and excretion would depend on many factors, including its specific interactions with proteins and enzymes in the body .

Result of Action

The specific molecular and cellular effects of this compound would depend on its exact mechanism of action, which is currently unknown .

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors, such as pH and temperature, as well as the presence of other molecules in the body .